Cas no 721925-50-4 (1-Naphthaleneaceticacid, 4-ethyl-)

• Product Name: 1-Naphthaleneaceticacid, 4-ethyl-
• CAS No: 721925-50-4
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 558483
• PubChem ID: 57358603
• Update Time: 2025-04-19

1-Naphthaleneaceticacid, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneaceticacid, 4-ethyl-
• 1-Naphthaleneaceticacid,4-ethyl-(5CI)
• 2-(4-ethylnaphthalen-1-yl)acetic acid
• DTXSID70724160
• (4-Ethylnaphthalen-1-yl)acetic acid
• 721925-50-4

• Inchi： 1S/C14H14O2/c1-2-10-7-8-11(9-14(15)16)13-6-4-3-5-12(10)13/h3-8H,2,9H2,1H3,(H,15,16)
• InChI Key： HDZFJFAIDXFEPE-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(CC)=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų